Cas no 131081-83-9 (4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid
• CAS No: 131081-83-9
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18320347
• CID: 2770115
• PubChem ID: 53226252
• Update Time: 2025-05-20

4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 131081-83-9
• 4-(4-METHOXY-2-METHYLPHENYL)-3-METHYLBENZOIC ACID
• 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid, 95%
• DTXSID30689963
• MFCD18320347
• 4'-Methoxy-2,2'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid

• MDL： MFCD18320347
• Inchi： 1S/C16H16O3/c1-10-8-12(16(17)18)4-6-14(10)15-7-5-13(19-3)9-11(15)2/h4-9H,1-3H3,(H,17,18)
• InChI Key： NRARPTKHJLCOKN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid

4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic Acid: A Comprehensive Overview

4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid (CAS No. 131081-83-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid.

Chemical Structure and Properties

4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid is a substituted benzoic acid with a molecular formula of C₁₆H₁₆O₃. The compound features a benzene ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position, along with a 3-methylbenzoic acid moiety. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The physical properties of 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid include a melting point of approximately 150-152°C and a solubility profile that allows it to dissolve in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties are crucial for its use in laboratory settings and pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the coupling reaction between 4-methoxy-2-methylphenylboronic acid and 3-bromomethylbenzoic acid using palladium-catalyzed Suzuki coupling. This method provides high yields and excellent purity, making it suitable for large-scale production.

An alternative synthetic route involves the reaction of 4-methoxy-2-methylphenylmagnesium bromide with 3-bromomethylbenzoic acid in the presence of a suitable catalyst. This method offers good yields and is particularly useful for preparing derivatives of 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid.

Biological Activities and Applications

4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid has been investigated for its potential biological activities, with promising results in several areas. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid has demonstrated antitumor activity. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical results of 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid have led to increased interest in its clinical evaluation. Several Phase I and Phase II clinical trials are currently underway to assess its safety and efficacy in treating various conditions, including inflammatory disorders and cancer.

Preliminary data from these trials have shown that 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid is well-tolerated by patients, with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

Conclusion

In conclusion, 4-(4-Methoxy-2-methylphenyl)-3-methylbenzoic acid (CAS No. 131081-83-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to the advancement of therapeutic options for various diseases.